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Compound of Interest

Compound Name: Adipic acid-13C

Cat. No.: B12392195

Get Quote

An In-depth Overview of Commercial Availability, and Applications in Mass Spectrometry and

Metabolic Flux Analysis

This technical guide provides a comprehensive overview of Adipic acid-13C6, a stable

isotope-labeled compound essential for a range of applications in research and drug

development. This document details its commercial availability, key specifications, and provides

insights into its use as an internal standard in quantitative mass spectrometry and as a tracer in

metabolic flux analysis.

Commercial Availability and Supplier Specifications
Adipic acid-13C6 is available from several reputable commercial suppliers specializing in

stable isotope-labeled compounds. The following tables summarize the key quantitative data

from prominent vendors to facilitate comparison and procurement.

Table 1: Commercial Suppliers of Adipic Acid-13C6
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Supplier Website

Cambridge Isotope Laboratories, Inc. --INVALID-LINK--

Eurisotop --INVALID-LINK--

LGC Standards --INVALID-LINK--

MedChemExpress --INVALID-LINK--

Sigma-Aldrich (Merck) --INVALID-LINK--

ChemScene --INVALID-LINK--

Table 2: Product Specifications of Adipic Acid-13C6

Supplier
Catalog
Number
(Example)

Isotopic
Enrichment

Chemical
Purity

Available Pack
Sizes

Cambridge

Isotope

Laboratories, Inc.

CLM-4723
99 atom %

13C[1]
≥98%[1]

0.1 g, Bulk

inquiries

welcome[1]

Eurisotop CLM-4723-0.1 99%[2] 98%[2] 0.1 g[2]

LGC Standards
TRC-A223502-

10MG
Not Specified Not Specified

10 mg, 100

mg[3]

MedChemExpres

s
HY-W017522S1 Not Specified ≥98% 1 mg, 5 mg

Sigma-Aldrich

(Merck)
608157

≥99 atom %

13C[4]
≥98% (CP)[4]

Custom

packaging

available[4]

ChemScene CS-0541885 Not Specified ≥98%[5]
1 mg, 5 mg, 10

mg, 50 mg[5]

Table 3: Physicochemical Properties of Adipic Acid-13C6
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Property Value

Labeled CAS Number 942037-55-0[1][2]

Unlabeled CAS Number 124-04-9[1][2]

Molecular Formula ¹³C₆H₁₀O₄[4]

Molecular Weight 152.10 g/mol [4]

Appearance White to off-white solid/crystals

Synonyms
Hexanedioic acid-¹³C₆, 1,6-Hexanedioic acid-

¹³C₆, 1,4-Butanedicarboxylic acid-¹³C₆[1]

Core Applications in Research and Development
Adipic acid-13C6 serves as a critical tool in two primary analytical domains: as an internal

standard for quantitative analysis and as a tracer for metabolic flux studies.[6]

Internal Standard for Quantitative Mass Spectrometry
In quantitative mass spectrometry (LC-MS, GC-MS), the use of a stable isotope-labeled

internal standard is the gold standard for achieving high accuracy and precision. Adipic acid-
13C6 is an ideal internal standard for the quantification of unlabeled adipic acid and structurally

related dicarboxylic acids. Its key advantages include:

Co-elution with the Analyte: It shares identical chromatographic behavior with the unlabeled

analyte, ensuring that any variations during sample preparation and analysis affect both

compounds equally.

Similar Ionization Efficiency: It exhibits the same ionization efficiency as the analyte,

minimizing matrix effects.

Distinct Mass-to-Charge Ratio (m/z): The 6-dalton mass difference allows for clear

differentiation from the unlabeled analyte in the mass spectrometer.

The general workflow for using Adipic acid-13C6 as an internal standard is depicted below.
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Figure 1. Workflow for using Adipic acid-13C6 as an internal standard.
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Tracer for Metabolic Flux Analysis
Metabolic flux analysis (MFA) is a powerful technique to investigate the rates of metabolic

reactions in biological systems. By introducing a ¹³C-labeled substrate, such as Adipic acid-
13C6, into a cell culture or organism, researchers can trace the incorporation of the ¹³C atoms

into various downstream metabolites. This provides quantitative insights into the activity of

metabolic pathways. While glucose and glutamine are more common tracers, labeled

dicarboxylic acids like adipic acid can be used to probe specific pathways, such as fatty acid

oxidation or the metabolism of certain xenobiotics.

The general workflow for a metabolic flux experiment is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b12392195/docs?utm_src=pdf-body#adipic-acid-13c6-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b12392195/docs?utm_src=pdf-body#adipic-acid-13c6-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture

Sampling and Quenching

Analysis

Modeling

Cell Culture at Steady State

Introduce Adipic acid-13C6 containing medium

Harvest Cells at Time Points

Quench Metabolism (e.g., with cold methanol)

Extract Metabolites

GC-MS or LC-MS Analysis

Determine Mass Isotopomer Distributions

Metabolic Flux Calculation

Biological Interpretation

Click to download full resolution via product page

Figure 2. General workflow for a ¹³C-Metabolic Flux Analysis experiment.
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Experimental Protocols
The following sections provide generalized experimental protocols for the two primary

applications of Adipic acid-13C6. These should be adapted based on the specific

experimental context, instrumentation, and analyte of interest.

Protocol for Quantification of Adipic Acid in Human
Plasma using LC-MS/MS with Adipic acid-13C6 as an
Internal Standard
1. Preparation of Stock Solutions:

Adipic Acid Standard Stock: Prepare a 1 mg/mL stock solution of unlabeled adipic acid in

methanol.

Internal Standard Stock: Prepare a 1 mg/mL stock solution of Adipic acid-13C6 in methanol.

Working Solutions: Prepare a series of working standard solutions by serially diluting the

adipic acid stock solution. Prepare a working internal standard solution by diluting the Adipic
acid-13C6 stock to a suitable concentration (e.g., 1 µg/mL).

2. Sample Preparation:

Thaw plasma samples on ice.

To 100 µL of plasma, add 10 µL of the working internal standard solution.

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

3. LC-MS/MS Analysis:

LC Column: A C18 reversed-phase column is typically suitable.
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Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient from 5% to 95% B over several minutes.

Mass Spectrometry: Operate the mass spectrometer in negative ion mode using selected

reaction monitoring (SRM).

Adipic Acid Transition: m/z 145 -> m/z 127
Adipic acid-13C6 Transition: m/z 151 -> m/z 133

4. Quantification:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of adipic acid in the plasma samples from the calibration curve.

Protocol for a ¹³C-Metabolic Flux Analysis Study in
Cultured Cells
1. Cell Culture and Labeling:

Culture cells to a desired confluency in standard medium.

Replace the standard medium with a medium containing a known concentration of Adipic
acid-13C6 as a tracer.

Incubate the cells for a time course determined by the expected turnover rate of the

metabolic pathways of interest.

2. Quenching and Metabolite Extraction:

Rapidly aspirate the labeling medium.

Quench metabolic activity by adding ice-cold 80% methanol.
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Scrape the cells and collect the cell suspension.

Centrifuge to pellet the cellular debris and collect the supernatant containing the metabolites.

Dry the metabolite extract under vacuum or nitrogen.

3. Sample Derivatization (for GC-MS):

Derivatize the dried metabolite extract to increase volatility. A common method is silylation

using N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).

4. GC-MS Analysis:

Analyze the derivatized samples on a GC-MS system.

Acquire full scan data to identify metabolites and their mass isotopomer distributions.

5. Data Analysis and Flux Calculation:

Correct the raw mass spectrometry data for the natural abundance of ¹³C.

Use specialized software (e.g., INCA, Metran) to fit the mass isotopomer distribution data to

a metabolic network model.

The software will then calculate the metabolic flux values for the reactions in the model.

Conclusion
Adipic acid-13C6 is a versatile and indispensable tool for researchers, scientists, and drug

development professionals. Its commercial availability from multiple suppliers with high isotopic

and chemical purity ensures its suitability for demanding applications. Whether used as an

internal standard to ensure the accuracy of quantitative bioanalysis or as a tracer to elucidate

the complexities of metabolic pathways, Adipic acid-13C6 provides a reliable means to obtain

high-quality data. The experimental workflows and protocols outlined in this guide serve as a

foundation for the successful implementation of this valuable research tool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Email: info@benchchem.com
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